2-(naphthalen-2-yloxy)-N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide

• IUPAC Name: 2-naphthalen-2-yloxy-N-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C23H17N5O3/c29-21(14-31-19-11-10-16-6-4-5-7-17(16)12-19)26-27-15-24-22-20(23(27)30)13-25-28(22)18-8-2-1-3-9-18/h1-13,15H,14H2,(H,26,29)
• InChI Key: CRXVKNSPIKKMIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)NC(=O)COC4=CC5=CC=CC=C5C=C4
• Molecular Formula: C23H17N5O3
• Molecular Weight: 411.4 g/mol

Description

The compound “2-(naphthalen-2-yloxy)-N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide” is a heterocyclic compound. It contains a pyrazolo[3,4-d]pyrimidine core, which is a fused nitrogen-containing heterocyclic ring system. This core is considered as a privileged structure in biologically active compounds and is an isostere of natural purines.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a new series of pyrazolo[3,4-d]pyrimidines were synthesized via the formation of pyrazol-3-one substrates. The synthesis was done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields.

Scientific Research Applications

Computational and Pharmacological Evaluation

One study focused on the computational and pharmacological potential of novel derivatives, including those similar to the queried compound, for their toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These compounds demonstrated moderate to potent efficacy in these areas, indicating their potential for further pharmaceutical development (Faheem, 2018).

Crystallographic Analysis

Another research area involves the structural analysis of compounds through crystallography, providing insights into their molecular configurations and the potential implications for their reactivity and interaction with biological molecules. For instance, the reaction of naphthalene-2,3-diol with certain acetamides has been studied, illustrating the importance of structural analysis in understanding compound behavior (Asiri et al., 2010).

Anticancer Activity

Research into the anticancer properties of various compounds, including the queried chemical, has shown promising results. Some derivatives have been tested against 60 cancer cell lines, with one compound demonstrating significant growth inhibition in several lines, suggesting potential as new anticancer agents (Al-Sanea et al., 2020).

CDK2 Inhibition and Anti-Proliferative Activity

The discovery of new derivatives as CDK2 inhibitors has been a significant area of research, with studies showing that certain compounds exhibit potent inhibitory effects and cytotoxicity against various cancer cell lines. This research underscores the potential of these compounds in cancer therapy (Abdel-Rahman et al., 2021).

Future Directions

The synthesized compounds were tested for their in-vitro anticancer activity against various cancer cell lines and some of them demonstrated good to moderate anticancer activity. These compounds can be considered as new candidates for further optimization as anticancer agents.